Cas no 1805435-77-1 (2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1805435-77-1
• MF: C₆H₂BrCl₂F₂NO₂S
• MW: 340.957384586334
• CID: 4810017
• Update Time: 2025-06-08

2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2BrCl2F2NO2S/c7-5-4(15(9,13)14)2(6(10)11)1-3(8)12-5/h1,6H
• InChI Key： UTIXTEJLNCQBAW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)C=C(N=1)Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride

Comprehensive Overview of 2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1805435-77-1)

The compound 2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1805435-77-1) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring bromo, chloro, and difluoromethyl substituents, makes it a versatile building block for designing advanced heterocyclic compounds. Researchers and industry professionals frequently search for this compound due to its role in cross-coupling reactions and catalytic transformations, which are critical in modern drug discovery and material science.

In recent years, the demand for halogenated pyridine derivatives like 2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride has surged, driven by advancements in precision medicine and sustainable agriculture. A common query among chemists is how this compound compares to similar sulfonyl chlorides in terms of reactivity and stability. Studies indicate that its electron-withdrawing groups enhance its utility in nucleophilic substitution reactions, a topic frequently discussed in organic chemistry forums and research publications.

Another trending topic is the compound’s potential in green chemistry applications. With growing emphasis on environmentally friendly synthesis, researchers are exploring how 2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride can be used in catalytic processes with reduced waste generation. Its high purity and selective reactivity align with the principles of atom economy, making it a subject of interest in sustainable chemical manufacturing.

The compound’s spectroscopic properties, such as NMR spectra and mass spectrometry data, are often requested by analytical chemists for quality control purposes. Laboratories specializing in custom synthesis frequently highlight its structural uniqueness and compatibility with diverse reaction conditions. Additionally, its role in peptide modification and bioconjugation has been noted in recent biotechnology studies, further expanding its applications.

From a commercial perspective, suppliers of 2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride emphasize its batch-to-batch consistency and scalability, addressing concerns raised by industrial-scale manufacturers. The compound’s storage stability under inert conditions is another frequently searched topic, particularly for long-term research projects. As the chemical industry evolves, this derivative continues to attract attention for its multifunctional utility and alignment with cutting-edge scientific trends.

In summary, 2-Bromo-6-chloro-4-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1805435-77-1) stands out as a critical reagent in modern synthetic chemistry. Its relevance to drug development, agrochemical innovation, and sustainable practices ensures its prominence in both academic and industrial settings. For those seeking detailed synthetic protocols or safety data, consulting peer-reviewed literature or specialized chemical databases is highly recommended.